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Compound of Interest

Compound Name: Chlorotrimethylgermane

CAS No.: 1529-47-1

Cat. No.: B075237

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Chlorotrimethylgermane, with the molecular formula C₃H₉ClGe, is a pivotal

organogermanium compound utilized extensively in organic synthesis and materials science.

This document provides a comprehensive technical overview of its chemical and physical

properties, detailed experimental protocols for its synthesis and key reactions, and a summary

of its primary applications. All quantitative data are presented in structured tables for ease of

comparison, and key processes are visualized through diagrams generated using Graphviz.

Chemical and Physical Properties
Chlorotrimethylgermane is a colorless liquid at room temperature with a distinct odor. It is a

volatile and reactive compound, primarily used as a precursor for the introduction of the

trimethylgermyl group into organic molecules.

Table 1: Physical and Chemical Properties of Chlorotrimethylgermane
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Property Value Source(s)

Molecular Formula C₃H₉ClGe [1]

Molecular Weight 153.19 g/mol [2]

CAS Number 1529-47-1 [3]

Appearance Colorless liquid [4]

Density 1.24 g/mL at 25 °C [3]

Boiling Point 102 °C [3]

Melting Point -13 °C [3]

Refractive Index (n20/D) 1.433 [3]

Solubility
Soluble in organic solvents,

limited solubility in water.
[1]

Safety and Handling
Chlorotrimethylgermane is a hazardous substance and must be handled with appropriate

safety precautions in a well-ventilated fume hood. It is highly flammable and corrosive, causing

severe skin burns and eye damage.[2]

Table 2: GHS Hazard Information for Chlorotrimethylgermane
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Pictogram Signal Word
Hazard
Statement(s)

Precautionary
Statement(s)

alt text

alt text

Danger

H225: Highly

flammable liquid and

vapor.H314: Causes

severe skin burns and

eye damage.

P210: Keep away

from heat, hot

surfaces, sparks,

open flames and other

ignition sources. No

smoking.P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.P303+P361

+P353: IF ON SKIN

(or hair): Take off

immediately all

contaminated clothing.

Rinse skin with

water/shower.P305+P

351+P338: IF IN

EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

Source:[2]

Synthesis of Chlorotrimethylgermane
A common and effective method for the synthesis of chlorotrimethylgermane involves the

controlled demethylation of tetramethylgermane using concentrated sulfuric acid, followed by

treatment with ammonium chloride.[5]
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Experimental Protocol: Synthesis from
Tetramethylgermane
Materials:

Tetramethylgermane ((CH₃)₄Ge)

Concentrated Sulfuric Acid (H₂SO₄)

Ammonium Chloride (NH₄Cl), dry and pulverized

Pentane

Anhydrous Sodium Sulfate (Na₂SO₄)

Ice bath

Apparatus for gas collection

Procedure:

A two-necked flask equipped with a magnetic stirrer, a pressure-equalized addition funnel,

and an outlet to a gas collection apparatus is cooled in an ice bath.

35.5 g (0.266 mol) of tetramethylgermane and 138 g of concentrated sulfuric acid are added

to the flask.

The solution is stirred magnetically for 2 hours at 0 °C and then for 5 hours at room

temperature. The efficiency of stirring is critical for the reaction's success.

After the evolution of 5.95 L (0.266 mol) of methane, the mixture is cooled in an ice bath.

22.5 g (0.417 mol) of dry, pulverized ammonium chloride is added to the mixture over 30

minutes with continuous stirring.

Stirring is continued for an additional hour.

The organic layer is extracted with three 200 mL portions of pentane.
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The combined organic layers are dried over anhydrous sodium sulfate.

Simple distillation of the dried organic layer yields chlorotrimethylgermane.

Expected Yield: 30.25 g (86%) Boiling Point of Product: 102-103 °C at 760 mm Hg

Step 1: Demethylation

Step 2: Chlorination

Tetramethylgermane
((CH₃)₄Ge)

Trimethylgermanium
Sulfate Intermediate

Stirring at 0°C then RT

Conc. H₂SO₄

NH₄Cl Chlorotrimethylgermane
((CH₃)₃GeCl)

Addition at 0°C

Methane (CH₄)Gas Evolution

Ammonium Sulfate

Click to download full resolution via product page

Synthesis of Chlorotrimethylgermane Workflow

Key Reactions and Applications
Chlorotrimethylgermane is a versatile reagent in organic synthesis, primarily for the

introduction of the trimethylgermyl moiety. This group can serve as a protecting group or as a

reactive handle for further transformations.

Nucleophilic Substitution
The germanium-chlorine bond is susceptible to cleavage by nucleophiles, making it useful for

the synthesis of a wide range of organogermanium compounds. A common example is the

reaction with Grignard reagents to form new carbon-germanium bonds.

Experimental Protocol: Reaction with a Grignard Reagent (Illustrative)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b075237/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chlorotrimethylgermane-c-h-clge
https://www.benchchem.com/product/b075237/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-chlorotrimethylgermane-c-h-clge
https://www.benchchem.com/product/b075237/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chlorotrimethylgermane-c-h-clge
https://www.benchchem.com/product/b075237/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chlorotrimethylgermane-c-h-clge
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075237?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Chlorotrimethylgermane ((CH₃)₃GeCl)

Magnesium turnings

An alkyl or aryl halide (e.g., Bromobenzene)

Anhydrous diethyl ether

3M HCl (for workup)

Procedure:

All glassware must be rigorously dried in an oven and assembled while hot under an inert

atmosphere (e.g., nitrogen or argon).

Prepare the Grignard reagent by adding a solution of the alkyl/aryl halide in anhydrous

diethyl ether to magnesium turnings in a flask.

Once the Grignard reagent formation is complete, cool the solution in an ice bath.

Slowly add a solution of chlorotrimethylgermane in anhydrous diethyl ether to the Grignard

reagent with stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

The reaction is quenched by the slow addition of aqueous 3M HCl.

The organic layer is separated, washed with brine, and dried over anhydrous sodium sulfate.

The solvent is removed under reduced pressure, and the product is purified by distillation or

chromatography.
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Start: Dry Glassware
under Inert Atmosphere

Prepare Grignard Reagent
(R-MgX in Et₂O)

Add (CH₃)₃GeCl
in Et₂O at 0°C

React at Room Temperature

Aqueous Workup
(3M HCl)

Extract with Ether,
Dry (Na₂SO₄)

Purify Product
(Distillation/Chromatography)

Product: R-Ge(CH₃)₃
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Grignard Reaction Workflow with (CH₃)₃GeCl

Applications in Catalysis and Materials Science
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Organogermanium compounds, often synthesized from chlorotrimethylgermane, are finding

increasing applications in catalysis and materials science. They can be used as precursors for

germanium-containing materials with interesting electronic and optical properties.[1] In

catalysis, organogermanium compounds can act as catalysts or as coupling partners in various

organic transformations.[6]

Spectroscopic Data
The structure of chlorotrimethylgermane can be confirmed using various spectroscopic

techniques.

Table 3: Spectroscopic Data for Chlorotrimethylgermane

Technique Observed Peaks / Signals Interpretation

¹H NMR Singlet at ~0.39 ppm (in C₆H₆)

All nine protons on the three

methyl groups are chemically

equivalent.[5]

¹³C NMR
A single resonance is expected

for the methyl carbons.

The three methyl groups are

chemically equivalent.

FT-IR (Neat)

Strong absorptions

corresponding to C-H

stretching and bending, and

Ge-C stretching.

Confirms the presence of

methyl groups and the

germanium-carbon bond.

Mass Spec (EI)

Molecular ion peak and

characteristic fragmentation

pattern involving the loss of

methyl groups and chlorine.

Provides information on the

molecular weight and

fragmentation pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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